![molecular formula C14H24N4O2 B2739949 (4R,5S)-4-(Aminomethyl)-1-(2-methoxyethyl)-5-(1-propan-2-ylpyrazol-4-yl)pyrrolidin-2-one CAS No. 1807896-12-3](/img/structure/B2739949.png)
(4R,5S)-4-(Aminomethyl)-1-(2-methoxyethyl)-5-(1-propan-2-ylpyrazol-4-yl)pyrrolidin-2-one
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Description
(4R,5S)-4-(Aminomethyl)-1-(2-methoxyethyl)-5-(1-propan-2-ylpyrazol-4-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C14H24N4O2 and its molecular weight is 280.372. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research on compounds structurally related to pyrrolidine and pyrazole derivatives often focuses on their synthesis and characterization. For instance, the study by Halim and Ibrahim (2022) detailed the synthesis, spectral analysis, and theoretical studies of novel compounds, showcasing the importance of chemical structure elucidation and theoretical studies in understanding compound properties (S. A. Halim & M. Ibrahim, 2022).
Applications in Material Science and Catalysis
Certain pyrrolidine derivatives find applications in material science and catalysis. For example, Matsuo, Mashima, and Tani (2001) investigated tridentate pyrrolyl derivatives for their potential in initiating ε-caprolactone polymerization, highlighting the role of such compounds in polymer chemistry and materials science (Y. Matsuo, and Kazushi Mashima, & K. Tani, 2001).
Antimicrobial and Anticancer Research
Compounds with pyrazole and pyrrolidine moieties are also studied for their biological activities, including antimicrobial and anticancer properties. For example, Hafez, El-Gazzar, and Al-Hussain (2016) synthesized novel pyrazole derivatives to evaluate their antimicrobial and anticancer activities, demonstrating the potential therapeutic applications of these compounds (H. Hafez, Abdel-Rhman B. A. El-Gazzar, & S. Al-Hussain, 2016).
Drug Development and Pharmacology
The specificity and selectivity of compounds toward certain biological targets are crucial in drug development. Research by Manetti et al. (2005) on pyrazolo[3,4-b]pyridines as A1 adenosine receptor inhibitors underscores the importance of structural modifications to enhance receptor affinity and selectivity, relevant to the development of therapeutic agents (F. Manetti et al., 2005).
properties
IUPAC Name |
(4R,5S)-4-(aminomethyl)-1-(2-methoxyethyl)-5-(1-propan-2-ylpyrazol-4-yl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N4O2/c1-10(2)18-9-12(8-16-18)14-11(7-15)6-13(19)17(14)4-5-20-3/h8-11,14H,4-7,15H2,1-3H3/t11-,14+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBRLFBDVERYRQO-RISCZKNCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(C=N1)C2C(CC(=O)N2CCOC)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N1C=C(C=N1)[C@@H]2[C@H](CC(=O)N2CCOC)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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